tetrachloroplatinate dianion-rhodamine-123 complex
tetrachloroplatinate dianion-rhodamine-123 complex
Brand Name:
Vulcanchem
CAS No.:
104114-28-5
VCID:
VC0012982
InChI:
InChI=1S/2C21H16N2O3.4ClH.Pt/c2*1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20;;;;;/h2*2-11,22H,23H2,1H3;4*1H;/q;;;;;;+2/p-2
SMILES:
COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2]
Molecular Formula:
C42H34Cl4N4O6Pt
Molecular Weight:
1027.6 g/mol
tetrachloroplatinate dianion-rhodamine-123 complex
CAS No.: 104114-28-5
Main Products
VCID: VC0012982
Molecular Formula: C42H34Cl4N4O6Pt
Molecular Weight: 1027.6 g/mol
| CAS No. | 104114-28-5 |
|---|---|
| Product Name | tetrachloroplatinate dianion-rhodamine-123 complex |
| Molecular Formula | C42H34Cl4N4O6Pt |
| Molecular Weight | 1027.6 g/mol |
| IUPAC Name | [6-amino-9-(2-methoxycarbonylphenyl)xanthen-3-ylidene]azanium;platinum(2+);tetrachloride |
| Standard InChI | InChI=1S/2C21H16N2O3.4ClH.Pt/c2*1-25-21(24)15-5-3-2-4-14(15)20-16-8-6-12(22)10-18(16)26-19-11-13(23)7-9-17(19)20;;;;;/h2*2-11,22H,23H2,1H3;4*1H;/q;;;;;;+2/p-2 |
| Standard InChIKey | QGHUFMJYAKCOPB-UHFFFAOYSA-L |
| SMILES | COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2] |
| Canonical SMILES | COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.COC(=O)C1=CC=CC=C1C2=C3C=CC(=[NH2+])C=C3OC4=C2C=CC(=C4)N.[Cl-].[Cl-].[Cl-].[Cl-].[Pt+2] |
| Synonyms | Pt(Rh-123)(2) rhodamine 123 (2)-tetrachloroplatinum tetrachloroplatinate dianion-rhodamine-123 complex |
| PubChem Compound | 159286 |
| Last Modified | Nov 11 2021 |
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